Cas no 2361638-93-7 (1-(4-{2-methyl-3H-imidazo4,5-bpyridin-3-yl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-{2-methyl-3H-imidazo4,5-bpyridin-3-yl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 2361638-93-7
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5413726
• PubChem ID: 139018714
• Update Time: 2025-08-04

1-(4-{2-methyl-3H-imidazo4,5-bpyridin-3-yl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2361638-93-7
• EN300-26600872
• 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one
• Z3024754449
• 1-[4-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one
• 1-(4-{2-methyl-3H-imidazo4,5-bpyridin-3-yl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C15H18N4O/c1-3-14(20)18-9-6-12(7-10-18)19-11(2)17-13-5-4-8-16-15(13)19/h3-5,8,12H,1,6-7,9-10H2,2H3
• InChI Key： HPPXIUWHQRHSCH-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C3=NC=CC=C3N=C2C)CC1)(=O)C=C

Computed Properties

• Exact Mass: 270.14806121g/mol
• Monoisotopic Mass: 270.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.4±43.0 °C(Predicted)
• pka: 6.63±0.30(Predicted)

Additional information on 1-(4-{2-methyl-3H-imidazo4,5-bpyridin-3-yl}piperidin-1-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one (CAS: 2361638-93-7)

The compound 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one (CAS: 2361638-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its imidazo[4,5-b]pyridine core and piperidinyl acrylamide moiety, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to selectively target specific kinases involved in cell proliferation and survival pathways. In vitro studies have demonstrated its potent inhibitory activity against a subset of kinases, including those implicated in oncogenic signaling. The compound's unique structural features, such as the acrylamide group, enable covalent binding to cysteine residues in the kinase active site, leading to prolonged inhibition. This mechanism has been validated through crystallographic studies, which reveal detailed interactions between the compound and its target kinases.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic profiles. Preclinical studies in animal models have shown favorable bioavailability and tissue distribution, suggesting its potential for further development as a therapeutic agent. However, challenges such as metabolic stability and off-target effects remain to be addressed. Researchers are currently exploring structural modifications to enhance selectivity and reduce toxicity, with promising results from early-stage derivatives.

The therapeutic potential of 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one extends beyond oncology. Emerging evidence suggests its applicability in inflammatory and autoimmune diseases, where dysregulated kinase activity plays a critical role. For instance, recent studies have demonstrated its efficacy in suppressing pro-inflammatory cytokine production in immune cells, highlighting its potential as a multi-targeted therapeutic agent. These findings underscore the versatility of this compound and its relevance to a broad spectrum of diseases.

Looking ahead, the development of 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one is expected to benefit from advances in computational chemistry and structure-based drug design. Recent efforts have leveraged molecular docking and dynamics simulations to predict binding modes and optimize interactions with target kinases. These approaches, combined with high-throughput screening, are likely to accelerate the identification of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, the compound 1-(4-{2-methyl-3H-imidazo[4,5-b]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one (CAS: 2361638-93-7) represents a promising candidate for therapeutic development, with recent research highlighting its kinase inhibitory activity and broad therapeutic potential. Ongoing studies aim to address current limitations and explore its applications in diverse disease contexts. As the field progresses, this compound is poised to play a significant role in the advancement of targeted therapies in chemical biology and medicinal chemistry.